3-Amino-4-(o-tolylethylamino)pyridine

• CAS No.: 63680-99-9
• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 4-N-[2-(3-methylphenyl)ethyl]pyridine-3,4-diamine
• InChI: InChI=1S/C14H17N3/c1-11-3-2-4-12(9-11)5-8-17-14-6-7-16-10-13(14)15/h2-4,6-7,9-10H,5,8,15H2,1H3,(H,16,17)
• InChI Key: GXGGWWRJRNAGPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCNC2=C(C=NC=C2)N

Description

3-Amino-4-(o-tolylethylamino)pyridine is a pyridine derivative featuring an amino group at the 3-position and an o-tolylethylamino substituent at the 4-position. This structure combines aromaticity with electron-rich amino groups, making it a candidate for applications in medicinal chemistry and materials science. The o-tolylethyl group introduces steric bulk and lipophilicity, which may influence solubility, reactivity, and interactions with biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Amino-4-(2-Chloro-5-(4-Substituted Phenyl)pyridin-3-yl)-1-(4-Substituted Phenyl)pyridine

• Structure: Contains a pyridine core with amino and chloro-substituted phenyl groups.
• Key Differences: The presence of chlorine and substituted phenyl groups enhances electrophilicity, making it reactive in cross-coupling reactions.
• Implications: Chlorine atoms act as leaving groups, enabling nucleophilic substitutions, whereas the amino groups in the target compound may favor hydrogen bonding in biological systems .

2-Chloro-3-((trimethylsilyl)ethynyl)pyridin-4-amine

• Structure : Features a chloro substituent and a trimethylsilyl-protected ethynyl group.
• Key Differences: The trimethylsilyl group introduces steric bulk and lipophilicity, while the ethynyl group enables click chemistry applications. The target compound’s o-tolylethylamino group is less bulky but may offer similar lipophilicity.
• Implications: The ethynyl group in this analog allows for modular functionalization, whereas the target compound’s amino groups could enhance solubility in polar solvents .

4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-5-iodopyridin-3-amine

• Structure : Combines a pyrrolidine ring, a silyl-protected hydroxymethyl group, and an iodine atom.
• Key Differences : The iodine atom provides a handle for radiolabeling, and the silyl group enhances stability. The target compound lacks heavy atoms but includes an aromatic o-tolyl group, which may improve π-π stacking in drug-receptor interactions.
• Implications : Iodine’s high atomic weight is advantageous for X-ray crystallography, whereas the target compound’s simpler structure may facilitate synthesis .

3-Iodo-4-methoxypyridine

• Structure : Substituted with iodine and methoxy groups.
• Key Differences: The methoxy group is electron-donating, increasing the pyridine ring’s electron density.
• Implications: Iodine’s leaving-group capability makes this analog useful in Suzuki couplings, while the target compound’s amino groups may favor hydrogen-bond-driven interactions .

Sulfonamide Derivatives (e.g., Compound 49)

• Structure: Includes benzenesulfonamide and cycloalkylamino groups.
• Key Differences: The sulfonamide moiety increases acidity and water solubility compared to the target compound’s ethylamino group.
• Implications: Sulfonamides are common in pharmaceuticals for their metabolic stability, whereas the target compound’s structure may offer novel binding modes .

(3-Methylaminomethyl)pyridine

• Structure: Features a methylaminomethyl side chain.
• Implications: The methylaminomethyl group may enhance membrane permeability in drug design .

Comparative Analysis Table

Compound Name	Key Substituents	Reactivity/Applications	Evidence ID
3-Amino-4-(o-tolylethylamino)pyridine	Amino, o-tolylethylamino	Potential H-bonding, moderate lipophilicity	-
2-Amino-4-(2-Chloro-5-(4-Ph)pyridin-3-yl)	Chloro, substituted phenyl	Electrophilic cross-coupling
2-Chloro-3-(trimethylsilylethynyl)pyridin-4-amine	Chloro, trimethylsilylethynyl	Click chemistry, steric bulk
4-(3-(Silyloxy)pyrrolidinyl)-5-iodopyridin-3-amine	Iodo, silyl-protected pyrrolidine	Radiolabeling, stability
3-Iodo-4-methoxypyridine	Iodo, methoxy	Suzuki coupling, electron donation
Sulfonamide derivatives (e.g., 49)	Sulfonamide, cycloalkylamino	Metabolic stability, acidity
(3-Methylaminomethyl)pyridine	Methylaminomethyl	Membrane permeability

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 3-Amino-4-(o-tolylethylamino)pyridine, and how can regioselectivity be controlled?

• Methodology :

• Multi-step synthesis : Begin with pyridine derivatives such as 3-aminopyridine. Introduce the o-tolylethylamino group via nucleophilic substitution or coupling reactions (e.g., Buchwald-Hartwig amination). Catalysts like palladium (Pd) or copper (Cu) are critical for regioselective functionalization .
• Purification : Use column chromatography or recrystallization. Monitor reaction progress via TLC or HPLC .
  • Key Considerations :
• Catalyst choice impacts yield and selectivity. For example, Pd(OAc)₂ with Xantphos ligand improves coupling efficiency for aromatic amines .
• Steric effects from the o-tolyl group may require optimized reaction temperatures (e.g., 80–100°C) .

Q. How is the structural integrity of 3-Amino-4-(o-tolylethylamino)pyridine validated?

• Analytical Techniques :

• NMR Spectroscopy : Use $^1H$- and $^{13}C$-NMR to confirm substituent positions and hydrogen bonding interactions (e.g., amino proton shifts at δ 5.5–6.5 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) verifies molecular weight and fragmentation patterns .
• X-ray Crystallography : Resolves ambiguities in stereochemistry or regiochemistry for crystalline derivatives .

Q. What are the primary applications of this compound in early-stage research?

• Biological Studies : Acts as a building block for kinase inhibitors or receptor modulators due to its amino-pyridine core .
• Material Science : Functionalization with electron-donating groups (e.g., o-tolylethylamino) enhances π-stacking in conductive polymers .

Advanced Research Questions

Q. How can low yields in the final coupling step be troubleshooted?

• Root Causes :

• Catalyst Deactivation : Impurities (e.g., moisture) poison Pd catalysts. Use rigorously dried solvents and inert atmospheres .
• Steric Hindrance : The o-tolyl group may slow reaction kinetics. Increase catalyst loading or employ microwave-assisted synthesis .
  • Optimization Strategies :
• Screen ligands (e.g., BINAP vs. Xantphos) to improve turnover numbers.
• Monitor intermediates via LC-MS to identify bottlenecks .

Q. How to address discrepancies in biological activity data across studies?

• Case Study : Contradictory IC₅₀ values in enzyme inhibition assays.

• Methodological Adjustments :
• Standardize assay conditions (e.g., pH, temperature) and use positive controls (e.g., known DPP-4 inhibitors for comparison) .
• Validate target engagement via SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) .
• Structural Insights :
• Perform molecular docking to assess binding mode variations due to conformational flexibility in the o-tolylethylamino side chain .

Q. What strategies enhance the compound’s solubility for in vivo studies?

• Approaches :

• Salt Formation : React with HCl or citric acid to improve aqueous solubility .
• Prodrug Design : Introduce hydrolyzable groups (e.g., acetyl) to the amino moiety, which cleave in physiological conditions .
  • Characterization :
• Measure logP via shake-flask method or computational tools (e.g., ChemAxon).
• Use dynamic light scattering (DLS) to assess nanoparticle formulations .

Q. How to resolve contradictory NMR data during structural elucidation?

• Example : Overlapping peaks in $^1H$-NMR spectra.

• Solutions :
• Use 2D NMR (e.g., COSY, HSQC) to assign proton-carbon correlations .
• Compare with DFT-calculated chemical shifts for predicted structures .
• Alternative Techniques :
• X-ray crystallography provides unambiguous confirmation of regiochemistry .